Cas no 2680868-94-2 (6-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}pyrazine-2-carboxylic acid)

• Product Name: 6-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}pyrazine-2-carboxylic acid
• CAS No: 2680868-94-2
• MF: C₉H₈BrN₃O₄
• MW: 302.081521034241
• CID: 5636381
• PubChem ID: 165936110
• Update Time: 2025-06-10

6-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680868-94-2
• EN300-28290637
• 6-bromo-5-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrazine-2-carboxylic acid
• 6-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}pyrazine-2-carboxylic acid

• Inchi： 1S/C9H8BrN3O4/c1-2-3-17-9(16)13-7-6(10)12-5(4-11-7)8(14)15/h2,4H,1,3H2,(H,14,15)(H,11,13,16)
• InChI Key： SFPURUVOEIJORE-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C(=O)O)N=1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 300.96982g/mol
• Monoisotopic Mass: 300.96982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Additional information on 6-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}pyrazine-2-carboxylic acid

Comprehensive Introduction to 6-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}pyrazine-2-carboxylic acid (CAS No. 2680868-94-2)

In the rapidly evolving field of pharmaceutical and agrochemical research, 6-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}pyrazine-2-carboxylic acid (CAS No. 2680868-94-2) has emerged as a compound of significant interest. This pyrazine derivative is characterized by its unique brominated structure and allyloxycarbonylamino functional group, which contribute to its versatile applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for synthesizing novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 2680868-94-2 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory submissions. Its IUPAC name reflects the presence of both carboxylic acid and urethane-like moieties, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in click chemistry reactions, where the allyloxy group enables efficient conjugation with thiol-containing biomolecules – a technique gaining traction in bioconjugation and ADC (antibody-drug conjugate) development.

From a synthetic chemistry perspective, 6-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}pyrazine-2-carboxylic acid offers distinct advantages in heterocyclic compound design. The bromo substituent at position 6 allows for subsequent cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the N-protected amino group provides orthogonal reactivity for peptide coupling strategies. These features align with current trends in fragment-based drug design, where researchers frequently search for "modular synthetic intermediates" with multiple functionalization points.

Thermodynamic studies of this compound reveal interesting properties relevant to formulation science. The balanced lipophilicity (logP) and hydrogen bonding capacity make it suitable for developing prodrugs with improved bioavailability – a hot topic in medicinal chemistry optimization forums. Analytical chemists have developed robust HPLC methods for its quantification, addressing common search queries like "stability-indicating assays for pyrazine derivatives" and "chromatographic separation of halogenated heterocycles."

In material science applications, the compound's conjugated π-system has attracted attention for designing organic electronic materials. Its ability to participate in charge-transfer complexes responds to growing interest in "small molecule semiconductors" for OLED and photovoltaic applications. Patent analysis shows increasing filings incorporating this scaffold in photocatalysts – coinciding with the surge in "visible-light mediated reactions" research.

Quality control aspects of CAS 2680868-94-2 frequently appear in technical discussions, particularly regarding spectroscopic characterization. The compound's distinct 1H-NMR signals (especially the allylic protons at δ 5.8-6.2 ppm) and carbonyl stretching vibrations (~1720 cm^-1 in IR) provide reliable authentication markers. These analytical features address common laboratory questions about "authenticating pyrazine derivatives" and "impurity profiling in multi-step syntheses."

Environmental considerations have prompted studies on the biodegradation pathways of such brominated heterocycles, responding to regulatory focus on "green chemistry metrics." The compound's hydrolytic stability data helps predict environmental persistence – a key parameter in REACH compliance assessments. This aligns with industry searches for "sustainable synthetic intermediates" and "benign by design" strategies.

Recent breakthroughs have demonstrated the compound's utility in metal-organic frameworks (MOFs) construction, where its ditopic coordination capability (via carboxylic acid and N-atoms) enables novel porous materials. This application taps into the booming interest in "functional crystalline materials" for gas storage and separation technologies. Computational chemists are actively modeling its molecular electrostatic potential to predict supramolecular interactions.

The commercial availability of 6-bromo-5-{(prop-2-en-1-yloxy)carbonylamino}pyrazine-2-carboxylic acid from specialty chemical suppliers has expanded its accessibility for high-throughput screening campaigns. Product listings often highlight its ≥95% purity specifications and compatibility with automated synthesis platforms – features highly valued in contemporary "drug discovery workflows" optimization. Storage recommendations (typically -20°C under inert atmosphere) address practical questions about "handling air-sensitive intermediates."

Looking forward, the scientific community anticipates expanded applications of this versatile building block, particularly in proteolysis targeting chimeras (PROTACs) design and covalent inhibitor development. Its structural features position it well to address current challenges in targeted protein degradation – one of the most searched topics in contemporary drug discovery. Continued research will likely uncover new dimensions of its reactivity profile and therapeutic potential.